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Compound of Interest

Compound Name: 2-Hydrazino-4-methoxypyrimidine

Cat. No.: B1347497 Get Quote

Disclaimer: This document provides a summary of available safety and handling information for

2-Hydrazino-4-methoxypyrimidine (CAS 89181-80-6). Due to a lack of comprehensive,

publicly available safety and toxicology data specific to this compound, this guide relies on

information from structurally similar compounds and the general chemical class of hydrazines.

All procedures should be conducted with the utmost caution and under the supervision of

qualified personnel. A thorough risk assessment should be performed before handling this

substance.

Introduction
2-Hydrazino-4-methoxypyrimidine is a substituted pyrimidine derivative with potential

applications in pharmaceutical and chemical synthesis. Its structure, featuring a reactive

hydrazine group attached to a methoxypyrimidine core, suggests its utility as a building block in

the creation of more complex molecules. However, the presence of the hydrazine moiety also

indicates potential biological activity and associated hazards. This guide is intended for

researchers, scientists, and drug development professionals to provide a comprehensive

overview of the known properties and recommended safety precautions for handling this

compound.

Physicochemical Properties
Limited experimental data is available for the physicochemical properties of 2-Hydrazino-4-
methoxypyrimidine. The following table summarizes the available information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1347497?utm_src=pdf-interest
https://www.benchchem.com/product/b1347497?utm_src=pdf-body
https://www.benchchem.com/product/b1347497?utm_src=pdf-body
https://www.benchchem.com/product/b1347497?utm_src=pdf-body
https://www.benchchem.com/product/b1347497?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 89181-80-6 P&S Chemicals

Molecular Formula C₅H₈N₄O ChemicalBook[1]

Molecular Weight 140.14 g/mol ChemicalBook[1]

Melting Point 120-121 °C ChemicalBook[1]

Boiling Point (Predicted) 291.7 ± 50.0 °C ChemicalBook[1]

Density (Predicted) 1.38 ± 0.1 g/cm³ ChemicalBook[1]

IUPAC Name
(4-methoxypyrimidin-2-

yl)hydrazine
XiXisys[2]

Hazard Identification and Classification
A specific GHS classification for 2-Hydrazino-4-methoxypyrimidine is not readily available.

However, based on the known hazards of structurally similar hydrazinopyrimidine derivatives

and the general toxicity of hydrazines, the following potential hazards should be considered.

Potential GHS Classification (Extrapolated)

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

System)

Category 3
H335: May cause respiratory

irritation
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Note: This classification is extrapolated from data for compounds like 2-Hydrazino-4-

(trifluoromethyl)pyrimidine and should be used for preliminary risk assessment only.

Toxicological Profile
No specific toxicological studies on 2-Hydrazino-4-methoxypyrimidine have been identified.

The toxicological information is therefore based on the general properties of hydrazines.

Hydrazine and its derivatives are known to be toxic to multiple organ systems, including the

neurological, hematological, pulmonary, dermatologic, and hepatic systems.[3] The primary

mechanism of hydrazine neurotoxicity is believed to be the inhibition of pyridoxal phosphate

(the active form of vitamin B6), which is a crucial cofactor for the synthesis of the

neurotransmitter GABA.[4] This can lead to a functional pyridoxine deficiency, potentially

resulting in seizures.[4] Metabolic activation of hydrazines in the liver can also lead to the

formation of reactive intermediates that can cause cellular damage.[5]

Potential Signaling Pathway Disruption
The following diagram illustrates the potential mechanism of hydrazine-induced neurotoxicity

through the disruption of the GABA synthesis pathway.
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Potential Mechanism of Hydrazine-Induced Neurotoxicity
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Caption: Potential mechanism of hydrazine-induced neurotoxicity.
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Safe Handling and Experimental Protocols
Given the potential hazards, stringent safety protocols must be followed when handling 2-
Hydrazino-4-methoxypyrimidine.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for all personnel handling this substance.

PPE Item Specification

Respiratory Protection

Work must be conducted in a certified chemical

fume hood. For emergencies or potential for

high exposure, a NIOSH-approved respirator

with appropriate cartridges is necessary.

Eye and Face Protection
Chemical safety goggles and a face shield are

required.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene) are mandatory. Gloves must be

inspected before use and disposed of after

handling.

Skin and Body Protection

A lab coat, long pants, and closed-toe shoes are

required. For larger quantities, a chemical-

resistant apron or suit may be necessary.

Engineering Controls
Ventilation: All handling of solid and solutions of 2-Hydrazino-4-methoxypyrimidine must

be performed in a properly functioning chemical fume hood.

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.

General Handling Protocol
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The following workflow outlines a general protocol for handling 2-Hydrazino-4-
methoxypyrimidine in a research setting.

Safe Handling Workflow for 2-Hydrazino-4-methoxypyrimidine

Start: 
Prepare for Handling

1. Conduct Risk Assessment
2. Review SDS (of analogue)

3. Prepare all necessary equipment

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Perform manipulations in a
Certified Chemical Fume Hood

Weigh solid carefully
to minimize dust generation

Dissolve in appropriate solvent

Clean work area thoroughly
after handling

Dispose of waste in
appropriately labeled hazardous

waste containers

Decontaminate all used glassware
and equipment

Remove PPE in the correct order
and wash hands thoroughly

End of Procedure
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Click to download full resolution via product page

Caption: General workflow for safely handling 2-Hydrazino-4-methoxypyrimidine.

First Aid Measures
In case of exposure, immediate medical attention is required.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Stability and Reactivity
Stability: Likely stable under normal laboratory conditions. However, hydrazines can be

unstable in the presence of oxidizing agents, heat, or light.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Combustion may produce carbon oxides (CO, CO₂),

nitrogen oxides (NOx), and other toxic fumes.
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Storage and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials.

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

regulations. Do not allow to enter drains or waterways.

Conclusion
While 2-Hydrazino-4-methoxypyrimidine is a potentially valuable research chemical, the lack

of specific safety data necessitates a highly cautious approach to its handling. By

understanding the extrapolated hazards from similar compounds and the general toxicology of

the hydrazine class, and by implementing stringent safety protocols, researchers can minimize

the risks associated with its use. It is imperative to conduct a thorough, site-specific risk

assessment before any handling of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1347497#2-hydrazino-4-methoxypyrimidine-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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